Cas no 2648916-99-6 ((2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-phenylpropanoic acid)

• Product Name: (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-phenylpropanoic acid
• CAS No: 2648916-99-6
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 5815320
• PubChem ID: 165816010
• Update Time: 2025-08-05

(2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]-3-phenylpropanoic acid
• 2648916-99-6
• EN300-1497260
• (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-phenylpropanoic acid

• Inchi： 1S/C28H28N2O5/c1-18(26(31)30-25(27(32)33)15-19-9-3-2-4-10-19)16-29-28(34)35-17-24-22-13-7-5-11-20(22)21-12-6-8-14-23(21)24/h2-14,18,24-25H,15-17H2,1H3,(H,29,34)(H,30,31)(H,32,33)/t18?,25-/m1/s1
• InChI Key： BGRKMVFVUNXHPS-IXXGTQFESA-N
• SMILES： O(C(NCC(C)C(N[C@@H](C(=O)O)CC1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-phenylpropanoic acid

Comprehensive Overview of (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-phenylpropanoic acid (CAS No. 2648916-99-6)

The compound (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-phenylpropanoic acid (CAS No. 2648916-99-6) is a specialized peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in solid-phase peptide synthesis (SPPS). Researchers and manufacturers prioritize this compound for its role in drug discovery, particularly in designing targeted therapies and biomolecular probes.

In recent years, the demand for Fmoc-protected amino acids like (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-phenylpropanoic acid has surged due to advancements in precision medicine and peptide-based therapeutics. A common query among scientists is: "How does Fmoc deprotection enhance peptide synthesis efficiency?" The answer lies in the compound’s stability under mild basic conditions, which allows for selective removal of the Fmoc group without disrupting other functional groups—a hallmark of modern peptide chemistry.

The phenylpropanoic acid moiety in this molecule further expands its applicability, enabling interactions with biological targets such as enzymes and receptors. This aligns with trending topics like personalized cancer treatments and neuropeptide modulation, where CAS No. 2648916-99-6 is often cited in patent filings. Notably, its chiral center (2R configuration) ensures stereochemical precision, a key factor in bioactive compound design.

From an industrial perspective, (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-phenylpropanoic acid is synthesized under Good Manufacturing Practice (GMP) standards to meet the needs of high-throughput screening (HTS) platforms. Its compatibility with automated peptide synthesizers addresses another frequent search: "Which reagents optimize SPPS yield?" The compound’s low epimerization risk and high purity (>98%) make it a staple in combinatorial chemistry libraries.

Emerging studies also highlight its potential in nanocarrier systems for drug delivery, leveraging the hydrophobic phenyl group to improve payload solubility. As the scientific community explores sustainable synthesis methods, CAS No. 2648916-99-6 remains at the forefront due to its minimal byproduct generation—answering queries like "How to reduce waste in peptide production?"

In summary, (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-phenylpropanoic acid exemplifies innovation in biopharmaceuticals, bridging gaps between chemical synthesis and therapeutic efficacy. Its multifaceted role ensures continued relevance in journals and databases, cementing its status as a research cornerstone.